Cas no 118172-80-8 (2-Picenecarboxylic acid)

• Product Name: 2-Picenecarboxylic acid
• CAS No: 118172-80-8
• MF: C₂₃H₁₄O₂
• MW: 322.35606
• CID: 2053500
• PubChem ID: 23757062
• Update Time: 2024-03-01

2-Picenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxy-6-oxo-23,24-dinor-1,3,5(10),7-friedelatetraen-29-oic acid
• 23-nor-6-oxo-demethylpristimerol
• 23-nor-oxopristimerol
• 2-Picenecarboxylic acid
• MEGxp0_001491
• 10,11-Dihydroxy-2,4a,6a,6a,14a-pentamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylic acid
• 118172-80-8
• SCHEMBL21291462
• AKOS040761018
• NCGC00180745-02
• ACon1_000244
• (2R,4aS,6aR,6aS,14aS,14bR)-10,11-dihydroxy-2,4a,6a,6a,14a-pentamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylic acid
• BRD-K39892391-001-01-5
• FS-7489
• ACon0_000227

• Inchi： 1S/C28H36O5/c1-24-6-7-25(2,23(32)33)15-22(24)28(5)11-9-26(3)17-13-20(31)19(30)12-16(17)18(29)14-21(26)27(28,4)10-8-24/h12-14,22,30-31H,6-11,15H2,1-5H3,(H,32,33)/t22-,24-,25-,26+,27-,28+/m1/s1
• InChI Key： MEUCDRGPRSOAHE-BRUCSKOJSA-N
• SMILES： O([H])C([C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C4=C([H])C(C5=C([H])C(=C(C([H])=C5[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]2([H])C1([H])[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 452.25627424g/mol
• Monoisotopic Mass: 452.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives